Cas no 56745-61-0 (2-Hexanone,5-hydroxy-)
2-Hexanone,5-hydroxy- structure
Product Name:2-Hexanone,5-hydroxy-
CAS No:56745-61-0
MF:C6H12O2
MW:116.158282279968
CID:385431
PubChem ID:114801
Update Time:2025-07-13
2-Hexanone,5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone,5-hydroxy-
- (R)-5-hydroxyhexane-2-one
- 2-Hexanone, 5-hydroxy- (6CI,9CI)
- 5-hydroxy-2-hexanone
- 5-hydroxyhexan-2-one
- 5-hydroxy-hexan-2-one
- FT-0731964
- AKOS017413665
- 56745-61-0
- SCHEMBL1224538
- CHEBI:78816
- NQ2CZJ9GVT
- DTXSID60972198
- FT-0772816
- 2-Hexanone, 5-hydroxy
- UNII-NQ2CZJ9GVT
- 2-Hexanone, 5-hydroxy-
- Q26840923
- DB-072184
- DB-073655
- DTXCID001315400
- 65709-73-1
-
- Inchi： 1S/C6H12O2/c1-5(7)3-4-6(2)8/h5,7H,3-4H2,1-2H3
- InChI Key： ZSDLLTJVENEIDW-UHFFFAOYSA-N
- SMILES： OC(C)CCC(C)=O
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.9626
- Melting Point: -3.75°C (estimate)
- Boiling Point: 212.22°C (estimate)
- Flash Point: 81.2°C
- Refractive Index: 1.4312
- PSA: 37.3
2-Hexanone,5-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-361830-1g |
2-Hexanone, 5-hydroxy-(6CI,9CI), |
56745-61-0 | 1g |
￥19103.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-361830-1 g |
2-Hexanone, 5-hydroxy-(6CI,9CI), |
56745-61-0 | 1g |
￥19,103.00 | 2023-07-11 |
2-Hexanone,5-hydroxy- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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